Cas no 2137735-20-5 (1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-8-methoxy-3-methyl-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-8-methoxy-3-methyl-1-oxo-
• CAS No: 2137735-20-5
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 5257508
• Update Time: 2025-07-14

1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-8-methoxy-3-methyl-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-8-methoxy-3-methyl-1-oxo-

• Inchi： 1S/C12H12O4/c1-12(7-13)6-8-4-3-5-9(15-2)10(8)11(14)16-12/h3-5,7H,6H2,1-2H3
• InChI Key： TVXJRTGISICLIR-UHFFFAOYSA-N
• SMILES： C1(C)(C=O)OC(=O)C2=C(OC)C=CC=C2C1

Additional information on 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-8-methoxy-3-methyl-1-oxo-

Introduction to 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-8-methoxy-3-methyl-1-oxo and Its Significance in Modern Chemical Research

The compound with the CAS number 2137735-20-5, identified as 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-8-methoxy-3-methyl-1-oxo, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde is characterized by its complex structural framework, which includes a benzopyran core substituted with methoxy and methyl groups, as well as an aldehyde functional group at the 3-position. The presence of these specific substituents imparts unique chemical properties that make this compound a valuable scaffold for various synthetic applications.

In recent years, the interest in benzopyran derivatives has surged due to their demonstrated biological activities and potential therapeutic applications. The structural motif of benzopyran is widely recognized for its role in medicinal chemistry, particularly in the development of compounds with anti-inflammatory, antimicrobial, and anticancer properties. The specific configuration of 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-8-methoxy-3-methyl-1-oxo makes it a particularly intriguing candidate for further exploration.

One of the most compelling aspects of this compound is its versatility as a building block in synthetic chemistry. The aldehyde group at the 3-position provides a reactive site for further functionalization, enabling chemists to design and construct more complex molecules with tailored properties. This reactivity has been leveraged in the synthesis of novel heterocycles and in the development of new methodologies for constructing benzopyran scaffolds. Recent studies have highlighted its utility in generating derivatives with enhanced biological activity, underscoring its importance as a synthetic intermediate.

The pharmacological potential of 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-8-methoxy-3-methyl-1-oxo has been explored in several cutting-edge research projects. For instance, researchers have investigated its role as a precursor in the synthesis of molecules that modulate key biological pathways involved in cancer progression. The methoxy and methyl substituents on the benzopyran ring are particularly significant, as they can influence the compound's interactions with biological targets by affecting its electronic distribution and steric profile. These modifications have been shown to enhance binding affinity and selectivity towards specific enzymes and receptors.

Moreover, the compound's aldehyde functionality has been utilized in cross-coupling reactions, which are fundamental to modern organic synthesis. These reactions allow for the introduction of diverse substituents at strategic positions within the molecule, enabling the creation of structurally diverse libraries for high-throughput screening. The ability to modify the benzopyran core through such reactions opens up numerous possibilities for drug discovery and development.

In addition to its synthetic utility, 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-8-methoxy-3-methyl-1-oxo has been studied for its potential role in materials science. The benzopyran scaffold is known to exhibit interesting photophysical properties, making it a candidate for applications in optoelectronic devices and photodynamic therapy. The specific substitution pattern on this molecule can fine-tune its absorption and emission characteristics, offering opportunities for innovation in these fields.

The growing body of research on this compound underscores its significance as a versatile intermediate in chemical synthesis and a promising candidate for pharmaceutical development. As our understanding of molecular interactions continues to evolve, compounds like 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-8-methoxy-3-methyl-1-oxo are likely to play an increasingly important role in addressing complex biological challenges. Their unique structural features and reactivity make them indispensable tools for chemists and biologists alike.

Future research directions may focus on exploring new synthetic pathways to optimize the production of this compound and its derivatives. Advances in catalytic methods could further enhance the efficiency of transformations involving this molecule, making it more accessible for industrial applications. Additionally, computational studies could provide deeper insights into its reactivity and biological interactions, guiding the design of next-generation compounds with improved properties.

In conclusion,1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-8-methoxy-3-methyl-1-oxtwo stands out as a remarkable molecule with broad implications across multiple disciplines of chemical research. Its structural complexity combined with its functional versatility makes it a cornerstone in both academic and industrial settings. As we continue to uncover new applications for this compound, it will undoubtedly remain at the forefront of innovation in pharmaceuticals, materials science,and organic synthesis.